Cas no 847357-49-7 (Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)-)

• Product Name: Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)-
• CAS No: 847357-49-7
• MF: C₃H₄ClNO₃
• MW: 137.521759986877
• CID: 4218355
• PubChem ID: 10931489
• Update Time: 2025-04-24

Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro(hydroxyimino)-, methyl ester, (2E)-
• Acetic acid, 2-chloro-2-(hydroxyimino)-, methyl ester, (2E)-
• Methyl (E)-2-chloro-2-(hydroxyimino)acetate
• starbld0030480
• SCHEMBL8024507
• methyl 2-chloro-2-(hydroxyimino)acetate
• 847357-49-7
• G20153
• methyl (2Z)-2-chloro-2-(hydroxyimino)acetate

• Inchi： 1S/C3H4ClNO3/c1-8-3(6)2(4)5-7/h7H,1H3/b5-2+
• InChI Key： QGSZBXNCEKAJIH-GORDUTHDSA-N
• SMILES： C(OC)(=O)/C(/Cl)=N\O

Computed Properties

• Exact Mass: 136.9879707Da
• Monoisotopic Mass: 136.9879707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.9Ų